Cas no 222713-56-6 (Benzenemethanol, 2-bromo-a-ethynyl-)

• Product Name: Benzenemethanol, 2-bromo-a-ethynyl-
• CAS No: 222713-56-6
• MF: C₉H₇BrO
• MW: 211.055281877518
• MDL: MFCD09032692
• CID: 4641037
• PubChem ID: 15888379
• Update Time: 2025-06-08

Benzenemethanol, 2-bromo-a-ethynyl- Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromophenyl)-2-propyn-1-ol
• Benzenemethanol, 2-bromo-α-ethynyl-
• Benzenemethanol, 2-bromo-a-ethynyl-

• MDL： MFCD09032692
• Inchi： 1S/C9H7BrO/c1-2-9(11)7-5-3-4-6-8(7)10/h1,3-6,9,11H
• InChI Key： ZGTHKAPTPJHRIB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C#C)O

Computed Properties

• Exact Mass: 209.96803g/mol
• Monoisotopic Mass: 209.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Additional information on Benzenemethanol, 2-bromo-a-ethynyl-

Recent Advances in the Study of Benzenemethanol, 2-bromo-a-ethynyl- (CAS: 222713-56-6) in Chemical Biology and Pharmaceutical Research

Benzenemethanol, 2-bromo-a-ethynyl- (CAS: 222713-56-6) is a chemically modified aromatic compound that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its bromo and ethynyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules with potential therapeutic applications. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and targeted covalent modifiers, owing to its reactive ethynyl moiety which can participate in click chemistry reactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of Benzenemethanol, 2-bromo-a-ethynyl- in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the compound's ethynyl group for copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling the rapid assembly of a library of BTK-targeting molecules. The resulting compounds exhibited improved selectivity and potency compared to earlier generations of inhibitors, highlighting the strategic importance of this intermediate in medicinal chemistry.

Further investigations into the compound's properties have revealed its potential in PROTAC (Proteolysis Targeting Chimera) development. A team at Harvard Medical School reported in ACS Chemical Biology (2024) that derivatives of Benzenemethanol, 2-bromo-a-ethynyl- could serve as effective linkers between target-binding moieties and E3 ubiquitin ligase recruiters. The bromo substituent was found to enhance the stability of these bifunctional molecules in physiological conditions, addressing a common challenge in PROTAC design.

From a synthetic chemistry perspective, advances in the scalable production of Benzenemethanol, 2-bromo-a-ethynyl- have been achieved through continuous flow chemistry approaches. A recent Organic Process Research & Development article (2024) detailed an optimized protocol that improved yield by 35% while reducing hazardous waste generation, making the compound more accessible for industrial-scale pharmaceutical applications.

Ongoing research is exploring the compound's potential in radiopharmaceuticals, where its ethynyl group can be readily labeled with fluorine-18 for positron emission tomography (PET) imaging applications. Preliminary results presented at the 2024 Society of Nuclear Medicine and Molecular Imaging annual meeting showed promising tumor-targeting capabilities when incorporated into prostate-specific membrane antigen (PSMA)-targeting small molecules.

As the chemical biology field continues to evolve, Benzenemethanol, 2-bromo-a-ethynyl- (222713-56-6) stands out as a valuable building block with diverse applications in drug discovery and development. Its unique combination of reactivity and stability positions it as a key player in the design of next-generation therapeutic agents, particularly in targeted covalent drugs and protein degradation technologies.